Cas no 51221-81-9 (2,6-Heptadienal, 3-methyl-)

• Product Name: 2,6-Heptadienal, 3-methyl-
• CAS No: 51221-81-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 362914
• PubChem ID: 54261786
• Update Time: 2025-04-19

2,6-Heptadienal, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadienal, 3-methyl-
• 3-methylhepta-2,6-dienal
• 51221-81-9
• DTXSID10710128

• Inchi： 1S/C8H12O/c1-3-4-5-8(2)6-7-9/h3,6-7H,1,4-5H2,2H3
• InChI Key： REAMCSFHUFZAHX-UHFFFAOYSA-N
• SMILES： O=CC=C(C)CCC=C

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07